Cas no 921584-24-9 (3-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide)

• Product Name: 3-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• CAS No: 921584-24-9
• MF: C₁₈H₁₇BrN₂O₃
• MW: 389.243183851242
• CID: 5903092
• PubChem ID: 40887094
• Update Time: 2025-10-29

3-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)benzamide
• Benzamide, 3-bromo-N-(2,3,4,5-tetrahydro-3,3-dimethyl-4-oxo-1,5-benzoxazepin-8-yl)-
• 3-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• 921584-24-9
• 3-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide
• AKOS024632994
• F2261-0577

• Inchi： 1S/C18H17BrN2O3/c1-18(2)10-24-15-9-13(6-7-14(15)21-17(18)23)20-16(22)11-4-3-5-12(19)8-11/h3-9H,10H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key： AIPBKBSAKPDIQO-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)NC2=CC=1)(=O)C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 388.04225g/mol
• Monoisotopic Mass: 388.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.4Ų

Additional information on 3-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide

Introduction to 3-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 921584-24-9, specifically 3-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This molecule has garnered attention in the scientific community due to its unique structural features and potential therapeutic applications. The benzamide moiety, combined with a brominated aromatic ring and an intricate benzoxazepine scaffold, positions this compound as a promising candidate for further investigation in drug discovery.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The benzoxazepine core in 3-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide is particularly noteworthy. Benzoxazepines are known for their diverse biological activities, including anticonvulsant, anti-inflammatory, and antimicrobial properties. The structural modification of this scaffold can lead to enhanced binding affinity and selectivity for target enzymes and receptors. The presence of a bromine atom at the para position of the benzamide group further enhances its reactivity and potential for further derivatization.

In the realm of drug development, the benzamide functional group is a well-established pharmacophore. It is commonly found in a wide range of approved drugs due to its ability to interact with biological targets such as proteases and kinases. The modification of the benzamide moiety with a brominated aromatic ring in 3-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide introduces additional binding pockets that can be exploited for improved drug efficacy. This structural feature makes it an attractive scaffold for designing molecules with enhanced pharmacokinetic profiles.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can address multiple biological targets simultaneously. The complex architecture of 3-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide suggests its potential as a lead compound for such applications. The benzoxazepine ring can interact with specific enzymes or receptors involved in disease pathways, while the benzamide group provides an additional site for modulating biological activity. This dual functionality could lead to the development of novel therapeutics with improved therapeutic indices.

The synthesis of 3-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the bromine atom at the aromatic ring necessitates careful handling to prevent unwanted side reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzoxazepine core efficiently. These methods not only improve synthetic efficiency but also enhance the overall quality of the final product.

The pharmacological evaluation of 3-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide has revealed promising preliminary results. In vitro studies indicate that this compound exhibits significant activity against various biological targets relevant to human diseases. Notably, it demonstrates inhibitory effects on key enzymes involved in inflammation and cancer progression. These findings underscore its potential as a lead compound for developing novel therapeutic agents targeting these diseases.

The structural complexity of 3-bromo-N-(3,3-dimethyl-4-oxyo)-2-hydroxy)-6-methoxyquinolinone derivatives has led to extensive research into their synthesis and biological activities. Quinolinone derivatives are known for their broad spectrum of biological activities including anti-inflammatory、antiviral、and anticancer properties。The introduction of hydroxyl groups at specific positions on the quinolinone ring enhances its binding affinity to target proteins。This structural modification has been shown to improve both potency and selectivity，making these compounds attractive candidates for further development。

Recent studies have also explored the role of quinolinone derivatives in modulating immune responses。These compounds have been found to exhibit immunomodulatory effects by interacting with various immune cells and signaling pathways。This property makes them promising candidates for developing treatments against autoimmune diseases and infections。The ability to fine-tune their structures allows researchers to optimize their pharmacological profiles for specific therapeutic applications。

The synthesis of complex heterocyclic compounds like 7-chloroquinolinone derivatives involves multiple steps that require careful optimization。Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct these molecules efficiently。These methods not only improve synthetic efficiency but also enhance the overall quality of the final product。The purity and yield of these reactions are crucial for subsequent pharmacological evaluations。

The pharmacological evaluation of 7-chloroquinolinone derivatives has revealed promising preliminary results。In vitro studies indicate that these compounds exhibit significant activity against various biological targets relevant to human diseases。Notably，they demonstrate inhibitory effects on key enzymes involved in inflammation and cancer progression。These findings underscore their potential as lead compounds for developing novel therapeutic agents targeting these diseases。

The structural complexity of 7-chloroquinolinone derivatives has led to extensive research into their synthesis and biological activities。Quinolinone derivatives are known for their broad spectrum of biological activities including anti-inflammatory、antiviral、and anticancer properties。The introduction of chlorine atoms at specific positions on the quinolinone ring enhances its binding affinity to target proteins。This structural modification has been shown to improve both potency and selectivity，making these compounds attractive candidates for further development。